N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-methylbenzenesulfonamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C16H17NO4S/c1-12-2-5-14(6-3-12)22(18,19)17-11-13-4-7-15-16(10-13)21-9-8-20-15/h2-7,10,17H,8-9,11H2,1H3
• InChI Key: BOSVKUOSBBNQSH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C16H17NO4S
• Molecular Weight: 319.4 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-methylbenzenesulfonamide, also known as DBIBS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DBIBS is a sulfonamide derivative that has been synthesized through a multi-step process, and its unique structure has made it a subject of interest for many researchers.

Mechanism of Action

The mechanism of action of N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-methylbenzenesulfonamide is not fully understood, but studies have suggested that it can interact with various enzymes and proteins in the body. Inhibition of carbonic anhydrase enzymes is believed to be one of the major mechanisms of action of N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-methylbenzenesulfonamide. Additionally, N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-methylbenzenesulfonamide has been shown to induce apoptosis in cancer cells by activating caspase enzymes.
Biochemical and Physiological Effects:
N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-methylbenzenesulfonamide has been shown to have various biochemical and physiological effects. Inhibition of carbonic anhydrase activity can lead to a decrease in the production of bicarbonate ions, which can affect acid-base balance in the body. Activation of caspase enzymes by N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-methylbenzenesulfonamide can induce programmed cell death in cancer cells, which can lead to a decrease in tumor growth.

Advantages and Limitations for Lab Experiments

N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-methylbenzenesulfonamide has several advantages for use in lab experiments, including its high purity, stability, and solubility in various solvents. However, its high cost and limited availability can be a limitation for some researchers.

Future Directions

There are several future directions for research on N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-methylbenzenesulfonamide, including:
1. Investigation of its potential as an anticancer drug in vivo.
2. Development of new synthesis methods to reduce the cost and increase the yield of N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-methylbenzenesulfonamide.
3. Study of its potential as a ligand in MOFs for gas storage and separation.
4. Investigation of its potential as an inhibitor of other enzymes and proteins in the body.
5. Development of new derivatives of N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-methylbenzenesulfonamide with improved properties for specific applications.
Conclusion:
In conclusion, N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-methylbenzenesulfonamide is a sulfonamide derivative that has gained significant attention in the scientific community due to its potential applications in various fields. Its unique structure and properties make it a subject of interest for many researchers, and its potential as an anticancer drug and a ligand in MOFs make it a promising compound for future research.

Synthesis Methods

The synthesis of N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-methylbenzenesulfonamide involves a multi-step process that includes the reaction of 2,3-dihydro-1,4-benzodioxin-6-methanol with 4-methylbenzenesulfonyl chloride in the presence of a base to form the intermediate product. The intermediate product is then treated with an amine to yield N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-methylbenzenesulfonamide. This synthesis method has been optimized to yield high purity and high yield of N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-methylbenzenesulfonamide.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-methylbenzenesulfonamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-methylbenzenesulfonamide has been investigated for its anticancer properties. Studies have shown that N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-methylbenzenesulfonamide can inhibit the growth of cancer cells by inducing apoptosis, which is a programmed cell death mechanism.
In biochemistry, N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-methylbenzenesulfonamide has been studied for its ability to inhibit the activity of carbonic anhydrase enzymes. Carbonic anhydrases are enzymes that play a crucial role in various physiological processes, including acid-base balance, respiration, and bone resorption. Inhibition of carbonic anhydrase activity has been shown to be effective in the treatment of glaucoma, epilepsy, and other diseases.
In materials science, N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-methylbenzenesulfonamide has been investigated for its potential use as a ligand in metal-organic frameworks (MOFs). MOFs are porous materials that have a wide range of applications, including gas storage, separation, and catalysis. N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-4-methylbenzenesulfonamide has been shown to form stable MOFs with various metal ions, which could be used for gas storage and separation.